Cas no 2308461-26-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-phenylethylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-phenylethylcarbamoyl}butanoic acid
• CAS No: 2308461-26-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6399692
• PubChem ID: 165502794
• Update Time: 2025-10-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-phenylethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-phenylethylcarbamoyl}butanoic acid
• 2308461-26-7
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1R)-1-phenylethyl]carbamoyl}butanoic acid
• EN300-1481868

• Inchi： 1S/C28H28N2O5/c1-18(19-9-3-2-4-10-19)29-27(33)25(15-16-26(31)32)30-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,18,24-25H,15-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18-,25?/m1/s1
• InChI Key： SUKFOVSNIMDJEC-YDONVPIESA-N
• SMILES： O(C(NC(C(N[C@H](C)C1C=CC=CC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-phenylethylcarbamoyl}butanoic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-phenylethylcarbamoyl}butanoic acid (CAS: 2308461-26-7)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-phenylethylcarbamoyl}butanoic acid (CAS: 2308461-26-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in the development of Fmoc-protected amino acid derivatives. The Fmoc (9-fluorenylmethoxycarbonyl) group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. The incorporation of the (1R)-1-phenylethylcarbamoyl moiety introduces stereochemical specificity, which is crucial for the biological activity of the resulting peptides. Recent publications have highlighted the compound's utility in the synthesis of chiral peptidomimetics, which are increasingly important in the design of protease inhibitors and receptor agonists.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2308461-26-7 as a precursor for the synthesis of selective kinase inhibitors. The study utilized a combination of computational modeling and experimental validation to design derivatives that exhibited high affinity for specific kinase targets. The results indicated that the stereocenter introduced by the (1R)-1-phenylethylcarbamoyl group played a pivotal role in the binding affinity and selectivity of the inhibitors. This finding opens new avenues for the development of targeted cancer therapies and other kinase-related disorders.

Another notable application of this compound is in the field of prodrug design. A recent preprint on bioRxiv detailed the use of 2308461-26-7 as a linker in the construction of self-immolative prodrugs. These prodrugs are designed to release active drug molecules upon enzymatic cleavage, thereby improving bioavailability and reducing off-target effects. The study reported that the butanoic acid moiety of the compound facilitated efficient conjugation with various drug molecules, while the Fmoc group provided the necessary protection during synthesis. This approach holds promise for the development of next-generation prodrugs with enhanced pharmacokinetic properties.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2308461-26-7. A 2022 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce costs. Recent efforts have focused on green chemistry approaches, such as the use of biocatalysts and flow chemistry, to address these issues. These innovations are expected to facilitate the broader adoption of this compound in industrial and academic research settings.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-phenylethylcarbamoyl}butanoic acid (CAS: 2308461-26-7) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from peptide synthesis to prodrug design, with ongoing studies continuing to uncover its potential. Future research directions may include the exploration of its use in CRISPR-based therapeutics and personalized medicine, further solidifying its role in the advancement of biomedical science.